Cas no 56893-07-3 (Ethanone, 1-(3-chlorophenyl)-2-(triphenylphosphoranylidene)-)
56893-07-3 structure
Product Name:Ethanone, 1-(3-chlorophenyl)-2-(triphenylphosphoranylidene)-
CAS No:56893-07-3
MF:C26H20ClOP
MW:414.863166809082
CID:347542
PubChem ID:71444475
Update Time:2025-04-19
Ethanone, 1-(3-chlorophenyl)-2-(triphenylphosphoranylidene)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3-chlorophenyl)-2-(triphenylphosphoranylidene)-
- 1-(3-chlorophenyl)-2-(triphenyl-λ<sup>5</sup>-phosphanylidene)ethanone
- 1-(3-Chlorophenyl)-2-(triphenylphosphoranylidene)ethanone
- 56893-07-3
- SCHEMBL19209070
- 1-(3-Chlorophenyl)-2-(triphenyl-lambda~5~-phosphanylidene)ethan-1-one
- DTXSID90853249
- CHEMBL3247920
-
- Inchi: 1S/C26H20ClOP/c27-22-12-10-11-21(19-22)26(28)20-29(23-13-4-1-5-14-23,24-15-6-2-7-16-24)25-17-8-3-9-18-25/h1-20H
- InChI Key: WPNJRYMMFLDFEZ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(C=P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 414.0942
- Monoisotopic Mass: 414.0940299g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 5.31900
Ethanone, 1-(3-chlorophenyl)-2-(triphenylphosphoranylidene)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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